Cas no 2639449-51-5 (3-Bromo-2-fluoro-5-sulfamoylbenzoic acid)

• Product Name: 3-Bromo-2-fluoro-5-sulfamoylbenzoic acid
• CAS No: 2639449-51-5
• MF: C₇H₅BrFNO₄S
• MW: 298.086303472519
• MDL: MFCD33549869
• CID: 5665100
• PubChem ID: 155970861
• Update Time: 2025-05-21

3-Bromo-2-fluoro-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2639449-51-5
• EN300-27735090
• 3-bromo-2-fluoro-5-sulfamoylbenzoic acid
• Benzoic acid, 5-(aminosulfonyl)-3-bromo-2-fluoro-
• 3-Bromo-2-fluoro-5-sulfamoylbenzoic acid

• MDL： MFCD33549869
• Inchi： 1S/C7H5BrFNO4S/c8-5-2-3(15(10,13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)(H2,10,13,14)
• InChI Key： GKTVXLSBWDIBAU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C=1)S(N)(=O)=O)F

Computed Properties

• Exact Mass: 296.91067g/mol
• Monoisotopic Mass: 296.91067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.970±0.06 g/cm3(Predicted)
• Boiling Point: 495.1±55.0 °C(Predicted)
• pka: 2.35±0.10(Predicted)

Additional information on 3-Bromo-2-fluoro-5-sulfamoylbenzoic acid

3-Bromo-2-fluoro-5-sulfamoylbenzoic acid (CAS No. 2639449-51-5)

3-Bromo-2-fluoro-5-sulfamoylbenzoic acid, also known by its CAS registry number CAS No. 2639449-51-5, is a synthetic organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at position 3, a fluorine atom at position 2, and a sulfamoyl group at position 5 on the benzoic acid backbone. The combination of these substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Bromo-2-fluoro-5-sulfamoylbenzoic acid. Researchers have explored various routes, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also reduce the reaction time, making the compound more accessible for large-scale applications. The use of green chemistry principles in these synthetic approaches has further contributed to the sustainability of the production process.

The biological activity of 3-Bromo-2-fluoro-5-sulfamoylbenzoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant effects on reducing inflammation in animal models. The sulfamoyl group plays a crucial role in modulating the compound's bioactivity, as it enhances solubility and facilitates interaction with target proteins. Additionally, this compound has shown promise in anticancer studies, where it exhibits selective cytotoxicity against cancer cells while sparing normal cells.

In the field of pharmacology, 3-Bromo-2-fluoro-5-sulfamoylbenzoic acid has been investigated for its potential as a drug candidate. Its unique structure allows for diverse functionalization, enabling researchers to explore its applications in treating various diseases. For instance, studies have highlighted its potential as an inhibitor of key enzymes involved in metabolic disorders, such as diabetes and obesity. The compound's ability to modulate enzyme activity without causing significant side effects makes it a valuable lead molecule for drug development.

The development of novel therapeutic agents based on 3-Bromo-2-fluoro-5-sulfamoylbenzoic acid is currently underway. Researchers are focusing on improving its pharmacokinetic properties, such as bioavailability and half-life, to enhance its efficacy as a drug candidate. Advanced drug delivery systems, including nanoparticles and liposomes, are being explored to ensure optimal delivery of the compound to target tissues.

In conclusion, 3-Bromo-2-fluoro-5-sulfamoylbenzoic acid (CAS No. 2639449-51-5) represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure and versatile properties make it a valuable tool for researchers in developing innovative solutions for various therapeutic areas. As ongoing studies continue to uncover new insights into its potential, this compound is poised to play a significant role in advancing modern medicine.